Cas no 87165-23-9 (Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano-)

Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano- structure
87165-23-9 structure
Product Name:Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano-
CAS No:87165-23-9
MF:C9H6ClFN2O
MW:212.608144283295
CID:659060
PubChem ID:3644962
Update Time:2025-04-19

Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano-
    • N-(2-CHLORO-4-FLUOROPHENYL)-2-CYANOACETAMIDE
    • DTXSID10394604
    • SCHEMBL1259154
    • AKOS008967223
    • ADNIXAHGIPJFNZ-UHFFFAOYSA-N
    • BB 0218842
    • 87165-23-9
    • 2'-chloro-2-cyano-4'-fluoroacetanilide
    • Z56837086
    • MDL: MFCD03478347
    • Inchi: 1S/C9H6ClFN2O/c10-7-5-6(11)1-2-8(7)13-9(14)3-4-12/h1-2,5H,3H2,(H,13,14)
    • InChI Key: ADNIXAHGIPJFNZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1NC(CC#N)=O)F

Computed Properties

  • Exact Mass: 212.0152687g/mol
  • Monoisotopic Mass: 212.0152687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.9Ų

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